Cas no 2680776-89-8 (benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680776-89-8
• MF: C₂₂H₂₂N₄O₂
• MW: 374.435684680939
• CID: 5623429
• PubChem ID: 165940771
• Update Time: 2025-07-02

benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-yl]carbamate
• 2680776-89-8
• EN300-28301299
• benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C22H22N4O2/c1-22(2,3)19-13-20(24-21(27)28-15-17-7-5-4-6-8-17)26(25-19)18-11-9-16(14-23)10-12-18/h4-13H,15H2,1-3H3,(H,24,27)
• InChI Key： FKOHKPQULOLWTK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1=CC(C(C)(C)C)=NN1C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 374.17427596g/mol
• Monoisotopic Mass: 374.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate

Introduction to Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680776-89-8)

Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate, identified by its CAS number 2680776-89-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a benzyl group, a tert-butyl substituent, and a cyanophenyl moiety, contribute to its unique chemical properties and make it a subject of interest for further investigation.

The< strong>N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate moiety in the compound's name highlights its pyrazole core, which is a key pharmacophore in many drug candidates. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The tert-butyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability. Additionally, the cyanophenyl group introduces a polar region that can interact with biological targets, further influencing the compound's pharmacological profile.

Recent advancements in medicinal chemistry have led to the exploration of novel derivatives of pyrazole-based compounds. The benzyl carbamate functional group in Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate is particularly noteworthy, as it can serve as a hinge-binding motif in protein-ligand interactions. This feature makes the compound a promising candidate for developing small-molecule inhibitors targeting various therapeutic pathways.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that pyrazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are critical in cellular signaling pathways. The presence of multiple substituents in Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate allows for fine-tuning of its binding affinity and selectivity, making it a versatile tool for drug discovery.

The< strong>cyanophenyl group in the molecule is another key feature that contributes to its pharmacological activity. Cyanophenyl derivatives are known for their ability to engage with aromatic residues in proteins, leading to potent binding interactions. This property has been exploited in the design of drugs targeting disorders such as cancer and neurodegenerative diseases. The combination of these structural elements in Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate positions it as a valuable scaffold for developing novel therapeutic agents.

Furthermore, the< strong>benzyl group in the compound's name adds another layer of complexity to its biological activity. Benzyl groups are commonly found in pharmaceuticals due to their ability to enhance solubility and stability. In Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate, the benzyl carbamate moiety likely plays a role in modulating the compound's pharmacokinetic properties, ensuring efficient absorption and distribution within the body.

The< strong>pyrazol core of this compound is particularly interesting from a chemical biology perspective. Pyrazoles have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents on the pyrazole ring in Benzyl N-3-tert-butyl-1-(4-cyanophenyl)-1H-pyrazol-5-y lcarbamate fine-tunes its interaction with biological targets, making it a promising candidate for further investigation.

In conclusion, Benzyl N-3-tert-butyl -1-(4-cyanophen yl)-1H-pyrazol -5 - ylcarbamate (CAS No. 2680776 -89 -8) is a structurally complex and pharmacologically intriguing compound with significant potential for therapeutic applications. Its unique combination of functional groups makes it an attractive scaffold for drug discovery efforts aimed at modulating enzyme activity and receptor binding. As research in medicinal chemistry continues to evolve, compounds like this one will play a crucial role in the development of novel treatments for various diseases.